Cas no 850915-71-8 (ethyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetate)

• Product Name: ethyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetate
• CAS No: 850915-71-8
• MF: C₁₇H₁₈N₂O₄S₂
• MW: 378.465821743011
• CID: 6222327
• PubChem ID: 2155316
• Update Time: 2025-09-27

ethyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetate
• AKOS024584937
• ethyl 2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetate
• Q27212797
• 2-[[3-(4-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]thio]acetic acid ethyl ester
• CHEMBL1421833
• SMR000017576
• F0579-0378
• MLS000101290
• 850915-71-8
• HMS2243O05
• CHEBI:123173
• ethyl 2-[[3-(4-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetate
• ethyl 2-((3-(4-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetate

• Inchi： 1S/C17H18N2O4S2/c1-3-23-14(20)10-25-17-18-13-8-9-24-15(13)16(21)19(17)11-4-6-12(22-2)7-5-11/h4-7H,3,8-10H2,1-2H3
• InChI Key： HACFZLKPIVLXCH-UHFFFAOYSA-N
• SMILES： S1CCC2=C1C(N(C1C=CC(=CC=1)OC)C(=N2)SCC(=O)OCC)=O

Computed Properties

• Exact Mass: 378.07079941g/mol
• Monoisotopic Mass: 378.07079941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on ethyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetate

Comprehensive Overview of Ethyl 2-{3-(4-Methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetate (CAS No. 850915-71-8)

Ethyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetate (CAS No. 850915-71-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thienopyrimidine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a 4-methoxyphenyl group and a thioacetate moiety enhances its potential applications in drug discovery and material science.

The molecular structure of ethyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetate features a thieno[3,2-d]pyrimidine core, which is a fused ring system combining thiophene and pyrimidine. This structural motif is often associated with kinase inhibition and antimicrobial properties, making it a valuable scaffold in medicinal chemistry. Researchers are particularly interested in its potential as a lead compound for developing new therapeutics targeting inflammatory diseases and metabolic disorders.

In recent years, the demand for heterocyclic compounds like CAS No. 850915-71-8 has surged due to their versatility in synthetic chemistry. The compound's sulfanylacetate side chain offers reactivity for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the growing trend of fragment-based drug design and combinatorial chemistry, which are hot topics in the pharmaceutical industry.

From an environmental perspective, the synthesis of ethyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetate often involves green chemistry principles, such as catalyst optimization and solvent reduction. These practices address the increasing consumer and regulatory focus on sustainable chemical production. Researchers are also exploring its potential as a biodegradable intermediate in agrochemical formulations, responding to the global push for eco-friendly pest control solutions.

The compound's CAS No. 850915-71-8 is frequently searched in academic databases and patent literature, reflecting its relevance in intellectual property and technology transfer discussions. Its unique structure has led to multiple patent filings, particularly in the areas of small-molecule therapeutics and specialty chemicals. This underscores its commercial viability and the competitive landscape of innovative chemical entities.

Analytical characterization of ethyl 2-{3-(4-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetate typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise quality control, which is critical for reproducibility in research and industrial applications. The compound's crystalline properties are also of interest in materials science, where it may contribute to the development of organic semiconductors or photovoltaic materials.

In conclusion, CAS No. 850915-71-8 represents a multifaceted compound with broad implications across life sciences and advanced materials. Its structural complexity and functional groups make it a subject of ongoing investigation, particularly in the context of personalized medicine and green technology. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.